N-(2-imidazol-1-ylethyl)-1-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide

• IUPAC Name: N-(2-imidazol-1-ylethyl)-1-[1-(pyridin-4-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C22H32N6O/c29-22(25-10-15-27-14-9-24-18-27)20-2-1-11-28(17-20)21-5-12-26(13-6-21)16-19-3-7-23-8-4-19/h3-4,7-9,14,18,20-21H,1-2,5-6,10-13,15-17H2,(H,25,29)
• InChI Key: YFOIGWYREXPCDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=CC=NC=C3)C(=O)NCCN4C=CN=C4
• Molecular Formula: C22H32N6O
• Molecular Weight: 396.5 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc. Bipiperidine is a type of piperidine, a six-membered ring with one nitrogen atom, and is often used in the synthesis of pharmaceuticals.

Synthesis Analysis

The synthesis of imidazole-containing compounds can vary widely depending on the specific compound being synthesized. For example, Amini et al. synthesized a compound with an imidazole ring and evaluated it for anti-tubercular activity.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The chemical reactions involving imidazole-containing compounds can be quite diverse, depending on the specific compound and the conditions under which the reactions take place.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely, depending on the specific compound and its intended use.

Future Directions

Given the broad range of chemical and biological properties of imidazole, it has become an important synthon in the development of new drugs. Future research may focus on developing new synthetic routes and exploring the potential of imidazole-containing compounds in various therapeutic applications.